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Abstract
Mecoprop, a member of the phenoxyalkanoic acid class of herbicides, has been a significant

tool in selective weed control for decades. This technical guide delves into the discovery and

history of Mecoprop, tracing its origins from the broader research into plant growth regulators

and the development of the first phenoxy herbicides. The document details its synthesis,

mechanism of action as a synthetic auxin, and the critical discovery of its herbicidally active

stereoisomer, Mecoprop-P. While specific quantitative data from the initial field trials in the mid-

20th century are not readily available in contemporary digital archives, this guide consolidates

available information on its application and efficacy. Detailed experimental protocols for the

bioassay of phenoxy herbicides are provided to illustrate the methodologies likely employed in

its early evaluation. Finally, the guide presents the auxin signaling pathway, illustrating the

mechanism by which Mecoprop exerts its herbicidal effects.

Discovery and History
The discovery of Mecoprop is intrinsically linked to the pioneering research on synthetic auxins

and the development of the first selective phenoxy herbicides, 2,4-D and MCPA, during the

1940s. This era of agricultural chemistry was marked by intensive investigation into plant

growth-regulating substances.
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Key institutions and researchers laid the groundwork for the development of Mecoprop. In the

United Kingdom, significant contributions came from Imperial Chemical Industries (ICI) and the

agricultural research station at Wye College, University of London. At Wye College, Professor

R. L. Wain and his colleagues were instrumental in investigating the structure-activity

relationships of phenoxyalkanoic acids. Their work in the 1950s led to the development of other

important phenoxy herbicides such as MCPB and 2,4-DB.

While the exact date and publication of the initial discovery of Mecoprop (also known as MCPP

or 2-(4-chloro-2-methylphenoxy)propanoic acid) are not clearly documented in readily available

historical records, its development was a logical progression from the established

phenoxyacetic acids like MCPA. The key innovation in Mecoprop was the addition of a methyl

group to the propionic acid side chain, which was found to enhance its herbicidal activity

against specific broadleaf weeds that were less susceptible to MCPA and 2,4-D.

A pivotal discovery in the history of Mecoprop was the recognition of its stereoisomerism. It

was established that the herbicidal activity resides almost exclusively in the (R)-(+)-enantiomer,

which became known as Mecoprop-P.[1] This discovery was crucial for the development of

more effective and environmentally friendly formulations, as it allowed for the production of

herbicides containing only the active isomer, thereby reducing the application rate of the

chemical and the metabolic load on non-target organisms.

Mecoprop was first registered for use in the United States in 1964 and has since been widely

used in agriculture for the control of broadleaf weeds in cereal crops and in turf management.

[2][3]

Chemical Synthesis
The synthesis of Mecoprop involves the reaction of 2-methyl-4-chlorophenol with α-

chloropropionic acid in the presence of a base. The resulting product is a racemic mixture of

the (R) and (S) enantiomers.

General Synthesis Reaction:

The sodium salt of Mecoprop can then be acidified to yield the free acid.

The commercial production of Mecoprop-P, the herbicidally active (R)-enantiomer, requires an

additional step of chiral resolution to separate the R-(+) and S-(-) isomers.[4]
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Mechanism of Action: A Synthetic Auxin
Mecoprop is a synthetic auxin, meaning it mimics the action of the natural plant hormone

indole-3-acetic acid (IAA) at a molecular level.[2] However, unlike IAA, which is rapidly

metabolized by plants, Mecoprop is more persistent, leading to a sustained and ultimately

lethal hormonal imbalance.

When applied to susceptible broadleaf plants, Mecoprop is absorbed through the leaves and

translocated to areas of active growth, such as the meristems. At these sites, it binds to auxin

receptors, primarily the F-box proteins of the TIR1/AFB family. This binding initiates a signaling

cascade that leads to the degradation of transcriptional repressors (Aux/IAA proteins). The

removal of these repressors allows for the uncontrolled expression of auxin-responsive genes,

resulting in a variety of physiological disruptions:

Uncontrolled Cell Division and Elongation: This leads to abnormal growth, including twisting

of stems and leaves (epinasty).

Ethylene Production: The hormonal imbalance stimulates the production of ethylene, a plant

hormone associated with senescence and stress responses.

Disruption of Vascular Tissues: The uncontrolled growth damages the phloem and xylem,

impeding the transport of water and nutrients.

Ultimately, these disruptions exhaust the plant's resources and lead to its death. Most grass

species are tolerant to Mecoprop because they have a different vascular structure and may

metabolize the herbicide more effectively.

Signaling Pathway Diagram
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Caption: Mecoprop's auxin-mimicking signaling pathway.

Experimental Protocols
Detailed experimental protocols from the initial discovery and development of Mecoprop in the

1950s are not readily available in modern literature. However, the methodologies would have

been based on established plant science techniques of the time. The following are

representative protocols for bioassays used to determine the herbicidal activity of phenoxy

compounds.

Whole Plant Bioassay for Herbicidal Efficacy
Objective: To determine the dose-response of various weed species to Mecoprop.

Materials:

Seeds of target weed species (e.g., chickweed (Stellaria media), cleavers (Galium aparine),

dandelion (Taraxacum officinale))

Seeds of a tolerant crop species (e.g., wheat (Triticum aestivum), barley (Hordeum vulgare))

Potting medium (soil, sand, and peat mixture)
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Pots or trays

Mecoprop stock solution

Spraying equipment calibrated to deliver a known volume over a specific area

Greenhouse or controlled environment chamber

Procedure:

Plant Cultivation: Sow seeds of weed and crop species in pots or trays filled with the potting

medium. Grow the plants in a greenhouse or controlled environment chamber with

standardized conditions (temperature, light, humidity) until they reach a specific growth stage

(e.g., 2-4 true leaves).

Herbicide Application: Prepare a series of dilutions of the Mecoprop stock solution to

achieve a range of application rates (e.g., 0.25, 0.5, 1.0, 2.0, 4.0 kg/ha ). Include an

untreated control group.

Treatment: Apply the herbicide solutions to the plants using a calibrated sprayer to ensure

uniform coverage.

Observation and Data Collection: Observe the plants daily for signs of phytotoxicity, such as

epinasty, chlorosis, necrosis, and stunting. After a set period (e.g., 14 and 28 days after

treatment), assess the level of weed control using a rating scale (e.g., 0 = no effect, 100 =

complete kill).

Biomass Measurement: At the end of the experiment, harvest the above-ground biomass of

the surviving plants. Dry the plant material in an oven at a set temperature (e.g., 70°C) until a

constant weight is achieved. Record the dry weight.

Data Analysis: Analyze the data to determine the effective dose for 50% and 90% weed

control (ED₅₀ and ED₉₀) for each weed species.

Crop Tolerance Study
Objective: To evaluate the tolerance of cereal crops to different application rates of Mecoprop.
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Materials:

Seeds of different cereal varieties (e.g., wheat, barley, oats)

Field plots with uniform soil conditions

Mecoprop formulation

Field spraying equipment

Standard agricultural inputs (fertilizers, etc.)

Procedure:

Plot Establishment: Establish field plots using a randomized complete block design with

multiple replications for each treatment. Sow the cereal varieties at standard seeding rates.

Herbicide Application: Apply Mecoprop at different rates, including the recommended rate,

and 2x and 4x the recommended rate, at the appropriate growth stage of the crop (e.g., 3-4

leaf stage). Include an untreated, weed-free control and a weedy check.

Crop Injury Assessment: Visually assess crop injury at regular intervals after application

(e.g., 7, 14, and 28 days) using a rating scale (e.g., 0 = no injury, 100 = complete crop

death). Note any symptoms such as stunting, discoloration, or malformation.

Yield Data Collection: At crop maturity, harvest the grain from a specified area within each

plot. Determine the grain yield and adjust for moisture content.

Data Analysis: Statistically analyze the crop injury and yield data to determine if there are

significant differences between the herbicide treatments and the control.

Experimental Workflow Diagram
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Caption: A logical workflow for the early evaluation of Mecoprop.

Quantitative Data
Historical quantitative data from the initial field trials of Mecoprop in the 1950s and early 1960s

are not readily available in digitized scientific literature. The following tables are based on more

recent product information and general knowledge of Mecoprop's efficacy.
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Table 1: Weed Susceptibility to Mecoprop-P

Weed Species Common Name Susceptibility

Stellaria media Common Chickweed Susceptible

Cerastium vulgatum Mouse-ear Chickweed Susceptible

Plantago spp. Plantain Susceptible

Trifolium spp. Clover Susceptible

Ranunculus spp. Buttercup Moderately Susceptible

Glechoma hederacea Ground Ivy / Creeping Charlie Moderately Susceptible

Medicago lupulina Black Medick Moderately Susceptible

Source: Based on general product labels for Mecoprop-P herbicides.

Table 2: Application Rates of Mecoprop-P in Cereals and Turf

Crop
Weed Growth
Stage

Application Rate
(L/ha)

Water Volume
(L/ha)

Wheat, Barley, Oats
Seedling Weeds (2-4

leaf stage)
5.5 200-300

Wheat, Barley, Oats Mature Weeds 7.0 200-300

Turf (Seedling Grass) Seedling Weeds 5.5 Not Specified

Turf (Established) Established Weeds 8.5 Not Specified

Source: Based on a representative Mecoprop-P product label. Rates may vary depending on

the specific formulation and local regulations.

Conclusion
Mecoprop stands as a testament to the significant advancements in agricultural chemistry

during the mid-20th century. Its discovery, rooted in the foundational research on
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phenoxyalkanoic acids at institutions like Wye College, provided farmers and turf managers

with a valuable tool for the selective control of broadleaf weeds. The subsequent identification

of the herbicidally active (R)-enantiomer, Mecoprop-P, marked a further refinement in herbicide

technology, paving the way for more efficient and environmentally conscious weed

management practices. While the specific historical data from its initial development is not

easily accessible, the principles of its discovery, its mechanism of action as a synthetic auxin,

and the methodologies for its evaluation remain central to the field of weed science. The legacy

of Mecoprop continues in its widespread use and in the ongoing research into the complex

interactions between synthetic plant growth regulators and plant physiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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